Cas no 50594-97-3 (Bis(1-chloroethyl) carbonate)

• Product Name: Bis(1-chloroethyl) carbonate
• CAS No: 50594-97-3
• MF: C₅H₈Cl₂O₃
• MW: 187.021220207214
• MDL: MFCD20622709
• CID: 2199065
• PubChem ID: 14177376
• Update Time: 2025-04-21

Bis(1-chloroethyl) carbonate Chemical and Physical Properties

Names and Identifiers

• Bis(1-chloroethyl) carbonate
• AK402194
• a-chloroethyl carbonate
• FCH1201669
• carbonic acid bis(1-chloroethyl) ester
• SCHEMBL609519
• MFCD20622709
• A10514
• DS-13359
• bis(1-chloroethyl)carbonate
• 50594-97-3
• CS-0160241
• AKOS027250622
• DB-170743
• C5H8Cl2O3

• MDL： MFCD20622709
• Inchi： 1S/C5H8Cl2O3/c1-3(6)9-5(8)10-4(2)7/h3-4H,1-2H3
• InChI Key： MZFKWPWFMYRWPP-UHFFFAOYSA-N
• SMILES： ClC(C)OC(=O)OC(C)Cl

Computed Properties

• Exact Mass: 185.9850495g/mol
• Monoisotopic Mass: 185.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.8